Cas no 92394-00-8 (1-4-(4-Aminophenyl)piperazin-1-ylethanone)

• Product Name: 1-4-(4-Aminophenyl)piperazin-1-ylethanone
• CAS No: 92394-00-8
• MF: C₁₂H₁₇N₃O
• MW: 219.282882452011
• MDL: MFCD01365904
• CID: 61566
• PubChem ID: 736269
• Update Time: 2025-06-10

1-4-(4-Aminophenyl)piperazin-1-ylethanone Chemical and Physical Properties

Names and Identifiers

• 1-[4-(4-Aminophenyl)piperazin-1-yl]ethanone
• 1-Acetyl-4-(4-aminophenyl)piperazine
• 1-[4-(4-aminophenyl)-1-piperazinyl]Ethanone
• 1-[4-(4-Amino-phenyl)-piperazin-1-yl]-ethanone
• 1-(4-(4-aminophenyl)piperazin-1-yl)ethanone;1-Acetyl-4-(4-aminophenyl)piperazine
• 1-[4-(4-amino-phenyl)-piperazin-1-yl]ethanone
• SCHEMBL188503
• CHEBI:92497
• CHEMBL1700038
• FT-0604244
• HMS3356E21
• MLS002264484
• Oprea1_693361
• 1-[4-(4-amino-phenyl)-piperazin-1-yl]-ethanone, AldrichCPR
• 4-(4-Acetyl-1-piperazinyl)aniline
• AC-26278
• AFVUJJNEILZYJQ-UHFFFAOYSA-N
• 92394-00-8
• [4-(4-acetylpiperazin-1-yl)phenyl]amine
• 4-(4-acetylpiperazin-1-yl) aniline
• TimTec1_007041
• HMS1554A01
• 1-(4-(4-aminophenyl)piperazin-1-yl)ethanone
• SDCCGMLS-0064968.P001
• 1-[4-(4-Aminophenyl)piperazin-1-yl]ethan-1-one
• 1-[4-(4-Aminophenyl)piperazino]ethanone
• MFCD01365904
• AMY36335
• 1-Actyl-4-(4-aminophenyl)piperazine
• SY019137
• 4-Acetyl-1-(4-aminophenyl)piperazine
• [4-(4-acetyl-1-piperazinyl)phenyl]amine
• EN300-343896
• Q27164229
• AKOS000104069
• 4-(4-acetylpiperazino)-aniline
• HMS2213K16
• 1-[4-(4-Amino-phenyl)-piperazin-1-yl]-ethano ne
• DTXSID90352984
• BB 0244747
• BRD-K28362289-001-01-7
• 1-(4-(4-aminophenyl)piperazin-1-yl)ethan-1-one
• SMR001317784
• PS-5341
• 4-(4-Acetylpiperazin-1-yl)aniline
• 1-acetyl-4-(4-amino-phenyl)piperazine
• NCGC00182616-01
• STK029286
• DB-079295
• 4-(4-Acetyl-piperazin-1-yl)aniline
• ALBB-026880
• 1-4-(4-Aminophenyl)piperazin-1-ylethanone

• MDL： MFCD01365904
• Inchi： 1S/C12H17N3O/c1-10(16)14-6-8-15(9-7-14)12-4-2-11(13)3-5-12/h2-5H,6-9,13H2,1H3
• InChI Key： AFVUJJNEILZYJQ-UHFFFAOYSA-N
• SMILES： O=C(C)N1CCN(C2C=CC(=CC=2)N)CC1

Computed Properties

• Exact Mass: 219.13700
• Monoisotopic Mass: 219.137162
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.6
• Topological Polar Surface Area: 49.6

Experimental Properties

• Color/Form: Brown powder
• Density: 1.177
• Boiling Point: 460.7°Cat760mmHg
• Flash Point: 232.4°C
• Refractive Index: 1.596
• PSA: 49.57000
• LogP: 1.52140
• Sensitiveness: Air Sensitive
• Solubility: Not determined

1-4-(4-Aminophenyl)piperazin-1-ylethanone Security Information

• Hazard Statement： Irritant
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36
• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on 1-4-(4-Aminophenyl)piperazin-1-ylethanone

Introduction to 1-4-(4-Aminophenyl)piperazin-1-ylethanone (CAS No. 92394-00-8)

1-4-(4-Aminophenyl)piperazin-1-ylethanone, identified by the Chemical Abstracts Service Number (CAS No.) 92394-00-8, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This molecule, featuring a piperazine core linked to a phenylamino group and an acetyl moiety, has garnered attention due to its structural versatility and potential biological activities. The piperazine ring, a six-membered aromatic heterocycle with two nitrogen atoms, is a common pharmacophore in drug design, known for its ability to interact with various biological targets. The presence of the 4-amino substituent on the phenyl ring enhances its reactivity and potential for further functionalization, making it a valuable scaffold for synthesizing novel therapeutic agents.

The chemical structure of 1-4-(4-Aminophenyl)piperazin-1-ylethanone can be described as follows: it consists of an ethanone group (CH₃CO-) attached to a piperazine ring, which is further substituted at the 1-position with a phenyl group carrying an amino (-NH₂) group at the 4-position. This arrangement confers upon the molecule unique electronic and steric properties that can influence its interactions with biological macromolecules. The compound’s solubility profile, melting point, and spectroscopic characteristics (such as NMR and mass spectrometry data) are critical parameters that researchers consider when evaluating its suitability for further development.

In recent years, there has been growing interest in exploring the pharmacological potential of piperazine derivatives due to their documented efficacy in treating a variety of disorders. The compound 1-4-(4-Aminophenyl)piperazin-1-ylethanone has been investigated for its possible role in modulating neurotransmitter systems, particularly those involving dopamine and serotonin. Preclinical studies have suggested that this molecule may exhibit properties relevant to central nervous system (CNS) pharmacology, including potential applications in managing neurological and psychiatric conditions. The amino group on the phenyl ring provides a site for hydrogen bonding interactions, which can be crucial for binding affinity to target receptors or enzymes.

The synthesis of 1-4-(4-Aminophenyl)piperazin-1-ylethanone involves multi-step organic reactions that typically begin with the preparation of appropriately substituted precursors. Key synthetic routes may include nucleophilic substitution reactions, condensation reactions, and cyclization processes to construct the piperazine core. Advances in synthetic methodologies have enabled more efficient and scalable production of this compound, facilitating its use in both academic research and industrial applications. High-throughput screening (HTS) techniques have been employed to rapidly assess the biological activity of derivatives like 1-4-(4-Aminophenyl)piperazin-1-ylethanone, allowing researchers to identify lead compounds with optimized pharmacokinetic profiles.

One of the most compelling aspects of studying 1-4-(4-Aminophenyl)piperazin-1-ylethanone is its potential as a building block for more complex drug candidates. By modifying specific functional groups or introducing additional heterocycles, chemists can generate libraries of analogs with tailored properties. For instance, replacing the acetyl group with other leaving groups or incorporating halogen atoms into the phenyl ring can alter metabolic stability and receptor selectivity. Such structural modifications are often guided by computational modeling studies that predict how changes in the molecular framework will impact biological activity.

The pharmacokinetic behavior of 1-4-(4-Aminophenyl)piperazin-1-ylethanone is another critical area of investigation. Factors such as absorption, distribution, metabolism, excretion (ADME), and toxicity (Tox) must be carefully evaluated to determine whether the compound has clinical potential. In vitro assays are commonly used to assess drug-like properties, including solubility, permeability across cell membranes, and interactions with cytochrome P450 enzymes responsible for drug metabolism. Preclinical animal studies provide further insights into how the compound behaves in living organisms, offering data on dosing regimens and safety margins.

Recent advancements in medicinal chemistry have highlighted the importance of understanding structure-activity relationships (SAR) in designing effective therapeutics. The case of 1-4-(4-Aminophenyl)piperazin-1-ylethanone exemplifies how rational drug design can lead to novel treatments. By leveraging knowledge from related compounds and employing computational tools such as molecular docking simulations, researchers can predict which structural modifications will enhance potency or reduce side effects. This approach has accelerated the discovery process in drug development pipelines.

The therapeutic applications being explored for derivatives of 1-4-(4-Aminophenyl)piperazin-1-ylethanone span multiple disease areas. In addition to CNS disorders, this class of compounds has shown promise in treating inflammatory diseases by modulating immune responses or pain syndromes through interaction with neurotransmitter receptors or ion channels. The versatility of the piperazine scaffold allows it to engage with a wide range of biological targets, making it an attractive platform for innovation in drug discovery.

As research continues to uncover new biological functions associated with piperazine derivatives, 1 - 4 - ( 4 - Amino - phenyl ) - piperazin - 1 - ylethanone (CAS No. 92394 - 00 - 8) may emerge as a key intermediate or lead compound in several therapeutic contexts. Collaborative efforts between synthetic chemists and biologists are essential for translating laboratory findings into clinical benefits. By integrating experimental data with computational modeling and artificial intelligence-driven drug design strategies, 1 - 4 - ( 4 - Amino - phenyl ) - piperazin - 1 - ylethanone and its analogs are poised to make significant contributions to modern medicine.